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Compound of Interest

Compound Name: (S)-Pro-xylane

Cat. No.: B8117638

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate and essential

safety and logistical information for the handling of (S)-Pro-xylane, including detailed personal

protective equipment (PPE) requirements, handling procedures, and disposal plans.

(S)-Pro-xylane, with CAS number 868156-46-1, is identified as a substance that requires

careful handling due to its potential health hazards.[1] According to its Safety Data Sheet

(SDS), it is classified as harmful if swallowed (Acute toxicity, oral - Category 4), a skin irritant

(Skin corrosion/irritation - Category 2), a cause of serious eye irritation (Serious eye

damage/eye irritation - Category 2A), and may cause respiratory irritation (Specific target organ

toxicity, single exposure; Respiratory tract irritation - Category 3).[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (S)-Pro-xylane to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile rubber, Butyl rubber, or

other resistant material.

Eye/Face Protection
Safety glasses with side-

shields or Goggles

Must meet ANSI Z87.1

standards. A face shield may

be required for splash hazards.

Skin and Body Protection
Laboratory coat or Protective

suit
To prevent skin contact.

Respiratory Protection NIOSH-approved respirator

Required when ventilation is

inadequate or when handling

fine powders to avoid dust

inhalation.

Experimental Protocols: Handling and Storage
Adherence to strict protocols is crucial for the safe handling and storage of (S)-Pro-xylane.

Handling Procedures:

Ventilation: Always handle (S)-Pro-xylane in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of dust or vapors.[1]

Avoid Contact: Take all necessary precautions to prevent direct contact with skin and eyes.

[1] Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Grounding: For powdered forms, prevent dust formation and accumulation. Use non-

sparking tools and ensure electrical equipment is properly grounded to avoid static

discharge.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.

Storage Procedures:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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Keep away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is 4°C, protected from moisture and light.

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE and contain the spill using inert absorbent materials like

sand or earth.

Collection: Carefully collect the spilled material into a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then wash with

soap and water.

Disposal:

Dispose of (S)-Pro-xylane and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not allow the chemical to enter drains or waterways. Contaminated packaging should be

treated as the chemical itself and disposed of accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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